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Compound of Interest

Compound Name: dCeMM4

Cat. No.: B10854763 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation of dCeMM4 stock

solutions, a critical step for ensuring reproducibility and accuracy in experiments investigating

its role as a molecular glue degrader.

dCeMM4 is a small molecule that induces the ubiquitination and subsequent degradation of

Cyclin K. It achieves this by promoting the interaction between the CDK12-Cyclin K complex

and the CRL4B E3 ubiquitin ligase complex.[1][2][3][4][5] This targeted protein degradation

makes dCeMM4 a valuable tool for studying the roles of Cyclin K and CDK12 in various cellular

processes, including transcription and cell cycle regulation.

Quantitative Data Summary
For ease of reference, the key quantitative data for dCeMM4 are summarized in the table

below.
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Parameter Value Source

CAS Number 1281683-44-0

Molecular Formula C₁₄H₁₅N₃O₃S₂

Molecular Weight 337.41 g/mol

Solubility
Soluble in DMSO (e.g., 10 mM

or 3.33 mg/mL)

Recommended Solvents DMSO, DMF

Storage of Powder
-20°C for 3 years, 4°C for 2

years

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month

Signaling Pathway of dCeMM4
dCeMM4 functions as a molecular glue, bringing together the CDK12-Cyclin K complex and the

DDB1-CUL4B-RBX1 (CRL4B) E3 ubiquitin ligase. This induced proximity facilitates the

ubiquitination of Cyclin K, marking it for proteasomal degradation. The degradation of Cyclin K

subsequently impacts the activity of its binding partner, CDK12, a key regulator of

transcriptional elongation.
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dCeMM4 mechanism of action.

Experimental Protocols
Preparation of a 10 mM dCeMM4 Stock Solution in
DMSO
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This protocol describes the preparation of a 10 mM stock solution of dCeMM4 in dimethyl

sulfoxide (DMSO).

Materials:

dCeMM4 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Calibrated micropipettes

Analytical balance

Procedure:

Equilibration: Allow the vial of dCeMM4 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of dCeMM4 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.3374 mg of

dCeMM4 (Molecular Weight = 337.41 g/mol ).

Dissolution:

Add the appropriate volume of DMSO to the vial containing the dCeMM4 powder. For a 10

mM stock, if you weighed 0.3374 mg, add 100 µL of DMSO.

Cap the vial tightly.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If necessary, gentle warming (e.g., in a 37°C water bath) and/or sonication can be used to

aid dissolution. Visually inspect the solution to ensure that all the powder has dissolved

completely and the solution is clear.
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Aliquoting: To avoid repeated freeze-thaw cycles which can lead to product degradation, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-

20 µL) in microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10854763?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/dcemm4.html
https://probechem.com/products_dCeMM4.html
https://www.medchemexpress.com/dcemm4.html?locale=ko-KR
https://www.medchemexpress.com/dcemm4.html?locale=ja-JP
https://www.medchemexpress.cn/dcemm4.html
https://www.benchchem.com/product/b10854763#preparing-dcemm4-stock-solution
https://www.benchchem.com/product/b10854763#preparing-dcemm4-stock-solution
https://www.benchchem.com/product/b10854763#preparing-dcemm4-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10854763?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

